Cas no 2172145-77-4 (2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid)

2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key advantages include high purity and stability, ensuring reliable performance in solid-phase peptide synthesis (SPPS). The Fmoc group provides selective deprotection under mild basic conditions, while the cyclohexyl backbone enhances conformational rigidity, which can be beneficial for modulating peptide structure. The ethyl and acetic acid moieties further contribute to solubility and reactivity in coupling reactions. This compound is particularly useful for introducing constrained cyclohexyl-based motifs into peptide sequences, making it valuable for medicinal chemistry and biochemical research. Proper handling under anhydrous conditions is recommended to maintain integrity.
2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid structure
2172145-77-4 structure
Product Name:2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid
CAS No:2172145-77-4
MF:C26H30N2O5
MW:450.526807308197
CID:6149141
PubChem ID:165536459
Update Time:2025-06-11

2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid
    • 2-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
    • 2172145-77-4
    • EN300-1515269
    • Inchi: 1S/C26H30N2O5/c1-2-28(15-24(29)30)25(31)17-8-7-9-18(14-17)27-26(32)33-16-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,17-18,23H,2,7-9,14-16H2,1H3,(H,27,32)(H,29,30)
    • InChI Key: BJDLPLVZDSKADB-UHFFFAOYSA-N
    • SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC(C(N(CC(=O)O)CC)=O)C1)=O

Computed Properties

  • Exact Mass: 450.21547206g/mol
  • Monoisotopic Mass: 450.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 691
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 95.9Ų

2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1515269-0.05g
2-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
2172145-77-4
0.05g
$2829.0 2023-06-05
Enamine
EN300-1515269-0.1g
2-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
2172145-77-4
0.1g
$2963.0 2023-06-05
Enamine
EN300-1515269-0.25g
2-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
2172145-77-4
0.25g
$3099.0 2023-06-05
Enamine
EN300-1515269-0.5g
2-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
2172145-77-4
0.5g
$3233.0 2023-06-05
Enamine
EN300-1515269-1.0g
2-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
2172145-77-4
1g
$3368.0 2023-06-05
Enamine
EN300-1515269-2.5g
2-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
2172145-77-4
2.5g
$6602.0 2023-06-05
Enamine
EN300-1515269-5.0g
2-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
2172145-77-4
5g
$9769.0 2023-06-05
Enamine
EN300-1515269-10.0g
2-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
2172145-77-4
10g
$14487.0 2023-06-05
Enamine
EN300-1515269-50mg
2-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
2172145-77-4
50mg
$2829.0 2023-09-27
Enamine
EN300-1515269-100mg
2-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
2172145-77-4
100mg
$2963.0 2023-09-27

2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid Related Literature

Additional information on 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid

Recent Advances in the Study of 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid (CAS: 2172145-77-4)

The compound 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid (CAS: 2172145-77-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclohexylformamido moiety, has shown promising potential in various applications, particularly in peptide synthesis and drug development. Recent studies have explored its utility as a building block in solid-phase peptide synthesis (SPPS), where its stability and reactivity under standard coupling conditions make it a valuable tool for researchers.

One of the key findings from recent research is the role of this compound in enhancing the efficiency of peptide chain elongation. The Fmoc group, a widely used protecting group in peptide chemistry, provides robust protection for the amino functionality while allowing for mild deprotection conditions. This characteristic is particularly advantageous in the synthesis of complex peptides, where side reactions and premature deprotection can compromise yield and purity. Studies have demonstrated that the incorporation of 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid into peptide sequences can significantly improve the overall synthesis process, reducing the occurrence of side products and enhancing the purity of the final product.

In addition to its applications in peptide synthesis, recent investigations have highlighted the potential of this compound in medicinal chemistry. The cyclohexylformamido moiety, in particular, has been identified as a pharmacophore in several bioactive molecules. Researchers have explored its incorporation into novel drug candidates, targeting a range of therapeutic areas, including oncology and infectious diseases. Preliminary in vitro studies have shown that derivatives of this compound exhibit promising activity against specific enzyme targets, suggesting its potential as a scaffold for the development of new therapeutics.

Another area of interest is the compound's stability under various physiological conditions. Recent pharmacokinetic studies have investigated its metabolic fate and bioavailability, providing valuable insights into its potential as a drug candidate or prodrug. The results indicate that the molecule exhibits favorable stability in plasma and demonstrates reasonable permeability across biological membranes, making it a viable candidate for further development. However, challenges remain, particularly in optimizing its solubility and minimizing potential off-target effects, which are currently the focus of ongoing research efforts.

Looking ahead, the versatility of 2-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid positions it as a valuable tool in both synthetic chemistry and drug discovery. Future research directions may include the exploration of its applications in targeted drug delivery systems, where its structural features could be leveraged to enhance specificity and efficacy. Additionally, further mechanistic studies are needed to fully elucidate its interactions with biological targets and to optimize its pharmacological properties. As the field continues to evolve, this compound is likely to play an increasingly important role in advancing both fundamental research and therapeutic innovation.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.